5-(4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one

• IUPAC Name: 5-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-4-methoxy-1-methylpyridin-2-one
• InChI: InChI=1S/C19H22ClN3O3/c1-13-4-5-14(20)10-16(13)22-6-8-23(9-7-22)19(25)15-12-21(2)18(24)11-17(15)26-3/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: OWDYVDXHZKEGLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CN(C(=O)C=C3OC)C
• Molecular Formula: C19H22ClN3O3
• Molecular Weight: 375.8 g/mol

Description

5-(4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H22ClN3O3 and its molecular weight is 375.85. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

• Synthesis and Antimicrobial Activities : Novel derivatives, including those related to the piperazine structure, have been synthesized and screened for antimicrobial activities. Some compounds were found to possess good to moderate activities against microorganisms, highlighting potential applications in developing new antimicrobial agents (Bektaş et al., 2007).

• Anti-Inflammatory and Analgesic Agents : Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which share structural motifs with the mentioned compound, indicated significant analgesic and anti-inflammatory activities. These compounds were evaluated as cyclooxygenase inhibitors and showed potential as anti-inflammatory agents (Abu‐Hashem et al., 2020).

Neuroprotective Activity

• Anti-Ischaemic Activity : The compound demonstrated significant prolongation of survival time in mice subjected to acute cerebral ischaemia, indicating potent neuroprotective activity. This suggests its potential application in the treatment of neurological disorders related to ischaemia (Zhong et al., 2014).

Genotoxicity and Metabolic Activation

• Although not directly related to the exact structure of interest, studies on related compounds have explored the role of metabolic activation in genotoxicity. These findings could inform safety assessments and the development of related therapeutic agents, emphasizing the importance of understanding metabolic pathways (Kalgutkar et al., 2007).

Chemical Synthesis and Characterization

• Synthesis Techniques : Research into the chemical synthesis of related compounds, focusing on methods such as Dieckmann cyclization, provides insights into the chemical manipulation and potential applications of similar structures in medicinal chemistry (Aboussafy & Clive, 2012).